Cas no 2408964-60-1 (tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate
• CAS No: 2408964-60-1
• MF: C₁₂H₂₀F₃NO₃
• MW: 283.287314414978
• CID: 5569602
• PubChem ID: 50986477
• Update Time: 2025-06-11

tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1251923-37-1
• AKOS037631140
• tert-Butyl (4-hydroxy-4-(trifluoromethyl)cyclohexyl)carbamate
• tert-Butyl(4-hydroxy-4-(trifluoromethyl)cyclohexyl)carbamate
• tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate
• BAC92337
• AC3390
• EN300-89642
• EN300-7564070
• tert-butyl N-[(1r,4r)-4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate
• MFCD16990790
• tert-butyl N-[(1s,4s)-4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate
• 2408964-60-1
• 4-(Boc-amino)-1-(trifluoromethyl)cyclohexanol
• 2580241-82-1
• SY248095
• EN300-7548604

• Inchi： 1S/C12H20F3NO3/c1-10(2,3)19-9(17)16-8-4-6-11(18,7-5-8)12(13,14)15/h8,18H,4-7H2,1-3H3,(H,16,17)
• InChI Key： HRYYNPRJLWMTND-UHFFFAOYSA-N
• SMILES： FC(C1(CCC(CC1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 283.13952799g/mol
• Monoisotopic Mass: 283.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate

Introduction to Tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate (CAS No. 2408964-60-1)

Tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2408964-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a trifluoromethyl-substituted cyclohexane ring, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The tert-butyl group attached to the carbamate moiety enhances the lipophilicity of the molecule, which is a crucial factor in drug design for improving membrane permeability and bioavailability. On the other hand, the trifluoromethyl group on the cyclohexane ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound. These structural elements collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of Tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate with biological targets at an atomic level. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The hydroxyl group on the cyclohexane ring provides a site for hydrogen bonding, which can be critical for achieving high-affinity binding to biological targets. This feature has been leveraged in the design of enzyme inhibitors, particularly those targeting serine proteases, which are known to play pivotal roles in various disease mechanisms.

In addition to its potential as an enzyme inhibitor, Tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate has shown promise in preclinical studies as a modulator of immune responses. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, making it an attractive moiety in drug development. Researchers have been exploring its effects on cytokine production and immune cell signaling pathways, with preliminary findings suggesting its potential in managing inflammatory disorders. The compound's ability to interact with both cellular and molecular targets makes it a versatile candidate for further therapeutic exploration.

The synthesis of Tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the carbamate group is typically achieved through reactions such as urethane formation or carbamate ester synthesis. The presence of the trifluoromethyl group necessitates specialized synthetic methodologies, often involving fluorinating agents or metal-catalyzed cross-coupling reactions. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

From a pharmaceutical perspective, the development of novel drugs often involves optimizing synthetic routes to improve cost-efficiency and scalability. The synthesis of Tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate has been refined through continuous process optimization, ensuring that it meets the stringent requirements for industrial-scale production. This has opened up possibilities for large-scale manufacturing and clinical trials, bringing this compound closer to becoming a viable therapeutic option.

The pharmacokinetic properties of Tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate are also under investigation. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles in various animal models. Understanding these parameters is essential for predicting how the compound will behave in humans and for designing appropriate dosing regimens. Preliminary data suggest that the compound exhibits moderate bioavailability and a reasonable half-life, indicating its potential for systemic administration.

One of the most exciting aspects of working with compounds like Tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate is the opportunity to discover new therapeutic applications through interdisciplinary research. Collaborations between chemists, biologists, and clinicians are essential for translating laboratory findings into clinical benefits. The unique structural features of this compound make it a valuable tool for studying complex biological processes and identifying new drug targets.

The future direction of research on Tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate includes exploring its potential in treating neurological disorders, where modulation of enzyme activity and immune responses could provide significant therapeutic advantages. Additionally, studies are being conducted to understand how variations in its structure can influence its biological activity, paving the way for structure-activity relationship (SAR) studies. These efforts are expected to yield insights that will guide the development of next-generation pharmaceuticals.

In conclusion,Tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate (CAS No. 2408964-60-1) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities. Ongoing research continues to uncover new possibilities for its application in medicine, driven by advances in synthetic chemistry, computational biology, and clinical investigation.